Cas no 32205-72-4 (5-Methoxypyrazine-2-carbaldehyde)

• Product Name: 5-Methoxypyrazine-2-carbaldehyde
• CAS No: 32205-72-4
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD10697775
• CID: 1024537
• PubChem ID: 55263563
• Update Time: 2025-11-01

5-Methoxypyrazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrazine-2-carbaldehyde
• 5-methoxy-2-Pyrazinecarboxaldehyde
• 5-METHOXY-2-PYRAZINECARBALDEHYDE
• 5-methoxy-pyrazine-2-carbaldehyde
• 5-METHOXY-PYRAZINECARBOXALDEHYDE
• SCHEMBL14832858
• SY065696
• AS-50729
• 32205-72-4
• AMY30948
• P10975
• AB60467
• CS-0054598
• DB-350045
• 5-METHOXYPYRAZINE-2-CARBOXALDEHYDE
• Z1198277939
• KSOOMHYFEFVYRI-UHFFFAOYSA-N
• EN300-2978000
• AKOS006304611
• MFCD10697775
• DTXSID60717061

• MDL： MFCD10697775
• Inchi： 1S/C6H6N2O2/c1-10-6-3-7-5(4-9)2-8-6/h2-4H,1H3
• InChI Key： KSOOMHYFEFVYRI-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(C=O)=CN=1

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 231.5±35.0 °C at 760 mmHg
• Flash Point: 93.8±25.9 °C
• PSA: 52.08000
• LogP: 0.29770

5-Methoxypyrazine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 5-Methoxypyrazine-2-carbaldehyde

Comprehensive Overview of 5-Methoxypyrazine-2-carbaldehyde (CAS No. 32205-72-4): Properties, Applications, and Industry Insights

5-Methoxypyrazine-2-carbaldehyde (CAS No. 32205-72-4) is a specialized organic compound belonging to the pyrazine family, renowned for its unique aromatic and flavor-enhancing properties. This compound, characterized by a methoxy group at the 5-position and an aldehyde functional group at the 2-position, plays a pivotal role in the flavor and fragrance industry, pharmaceutical research, and fine chemical synthesis. Its molecular formula, C₆H₆N₂O₂, and distinct structural features make it a subject of interest for researchers and industrial applications alike.

The growing demand for natural and synthetic flavor compounds has placed 5-Methoxypyrazine-2-carbaldehyde in the spotlight. Consumers today are increasingly curious about the science behind food flavors, driving searches for terms like "pyrazine derivatives in food" and "how aldehydes enhance aroma." This compound contributes to the nutty, roasted, and earthy notes found in coffee, chocolate, and baked goods, aligning with the trend toward clean-label ingredients and sustainable sourcing.

From a chemical synthesis perspective, CAS No. 32205-72-4 serves as a versatile intermediate. Its reactive aldehyde group enables participation in condensation reactions, reductive amination, and other key transformations. Researchers frequently explore its utility in designing heterocyclic compounds for agrochemicals or pharmaceutical intermediates, addressing queries such as "pyrazine aldehyde applications in drug discovery." The compound's stability under controlled conditions further enhances its industrial relevance.

In the flavor industry, 5-Methoxypyrazine-2-carbaldehyde is prized for its low odor threshold, meaning even trace amounts significantly impact sensory profiles. This aligns with the rising popularity of molecular gastronomy and precision flavor engineering. Searches like "how to use pyrazine aldehydes in gourmet cooking" reflect consumer fascination with the intersection of chemistry and culinary arts. Manufacturers also leverage its properties to develop plant-based meat alternatives, catering to the booming vegan and flexitarian markets.

Quality and safety are paramount when handling 5-Methoxypyrazine-2-carbaldehyde. Reputable suppliers adhere to stringent Good Manufacturing Practices (GMP) and provide detailed Certificates of Analysis (CoA). Analytical techniques such as GC-MS and HPLC ensure purity, while proper storage conditions (e.g., cool, dry environments) preserve its integrity. These protocols address common concerns like "how to verify pyrazine aldehyde purity" and "best storage practices for flavor compounds."

Looking ahead, innovations in green chemistry may influence the production of CAS No. 32205-72-4. Researchers are exploring biocatalytic methods and solvent-free reactions to reduce environmental impact, responding to searches for "sustainable synthesis of pyrazine derivatives." Such advancements could further solidify this compound's role in eco-friendly flavor systems and bio-based materials.

In summary, 5-Methoxypyrazine-2-carbaldehyde (CAS No. 32205-72-4) exemplifies the synergy between chemistry and consumer trends. Its multifaceted applications—from gourmet flavors to advanced chemical synthesis—make it a valuable asset across industries. As interest in functional ingredients and sustainable chemistry grows, this compound will likely remain a focal point for innovation and research.